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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Bromo-3-methoxyaniline (CAS No: 19056-40-7). Adherence to
these guidelines is critical to ensure personal safety and minimize environmental impact.

Hazard Identification and Classification

4-Bromo-3-methoxyaniline is classified with the following hazards:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2]

o Skin Sensitization (Category 1): May cause an allergic skin reaction.[1]

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

o Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2]

o Specific target organ toxicity (single exposure) (Category 3): May cause respiratory irritation.

[2]
Signal Word: Warning[1][3]

Hazard Statements:
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H302: Harmful if swallowed.[1][3]

H317: May cause an allergic skin reaction.[1][3]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure.
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] Specifications and Best
Body Part Required PPE .
Practices

Chemical splash goggles or

safety glasses with side
Safety Goggles and/or Face ) )
Eyes/Face —_ shields are required. A face
ie
shield may be necessary for

splash hazards.[4]

Nitrile, neoprene, or butyl
rubber gloves are

Hands Chemical-resistant gloves recommended. Aromatic
amines can be absorbed
through the skin.[4]

A flame-resistant lab coat worn

over personal clothing that
Body Flame-resistant lab coat covers the legs is necessary to

protect the skin from accidental

spills.[4]

All handling of the solid
compound should be
conducted in a certified
chemical fume hood. If

Respiratory N95 Dust Mask or Respirator engineering controls are
insufficient, a dust mask (type
N95 or equivalent) or a full-
face respirator may be

necessary.[3][4]

Operational Plan: Step-by-Step Handling Protocol

A systematic approach is essential for the safe handling of 4-Bromo-3-methoxyaniline.
1. Preparation and Engineering Controls:

e Conduct a thorough risk assessment for the planned experiment.
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Ensure a chemical fume hood is certified and functioning correctly.
Verify that safety showers and eyewash stations are readily accessible.[4]

Assemble all necessary equipment and reagents within the fume hood before introducing the
compound.

. Donning PPE:

Put on all required PPE as detailed in the table above before entering the designated
handling area.

. Handling the Compound:
Handle in a well-ventilated place.[1]
Avoid formation of dust and aerosols.[1]
Use non-sparking tools.[1]
Weigh and transfer the solid compound carefully within the fume hood.
If creating a solution, add the compound slowly to the solvent to prevent splashing.
Keep all containers with 4-Bromo-3-methoxyaniline tightly sealed when not in use.[1]
Do not eat, drink, or smoke in the area where the chemical is handled.[2][4]
. Post-Handling:

Decontaminate all surfaces within the fume hood that may have come into contact with the
compound.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.
Take off contaminated clothing and wash it before reuse.[1]

Wash hands thoroughly with soap and water after handling.[2][4]
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Emergency Procedures

Situation First-Aid Measures
Move the victim into fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration and consult a doctor

immediately.[1][2]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult

a doctor if skin irritation or rash occurs.[1][2]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[1][2]

Rinse mouth with water. Do not induce vomiting.

Ingestion Never give anything by mouth to an
unconscious person. Get medical help.[1][2]
Evacuate personnel to safe areas. Avoid dust
Spil formation. Remove all sources of ignition.
pi

Collect and arrange for disposal in suitable,

closed containers.[1]

Disposal Plan

Proper disposal of 4-Bromo-3-methoxyaniline and its containers is crucial to prevent

environmental contamination.

o Chemical Waste: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1][2]

» Contaminated Packaging: Containers can be triply rinsed (or equivalent) and offered for

recycling or reconditioning. Alternatively, the packaging can be punctured to make it

unusable for other purposes and then be disposed of in a sanitary landfill.[1]

Workflow for Safe Handling and Disposal

Caption: A logical workflow for the safe handling of 4-Bromo-3-methoxyaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxyaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105682#personal-protective-equipment-for-handling-
4-bromo-3-methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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